1-Piperidinepropanoic acid, 4-methyl-3-(methyl-7H-pyrrolo[2,3-d]pyrimidin-4-ylamino)-beta-oxo-, methyl ester, (3R,4R)-

• IUPAC Name: methyl 3-[(3R,4R)-4-methyl-3-[methyl(7H-pyrrolo[2,3-d]pyrimidin-4-yl)amino]piperidin-1-yl]-3-oxopropanoate
• InChI: InChI=1S/C17H23N5O3/c1-11-5-7-22(14(23)8-15(24)25-3)9-13(11)21(2)17-12-4-6-18-16(12)19-10-20-17/h4,6,10-11,13H,5,7-9H2,1-3H3,(H,18,19,20)/t11-,13+/m1/s1
• InChI Key: MBBWHWXFWMYUEZ-YPMHNXCESA-N
• Canonical SMILES: CC1CCN(CC1N(C)C2=NC=NC3=C2C=CN3)C(=O)CC(=O)OC
• Isomeric SMILES: C[C@@H]1CCN(C[C@@H]1N(C)C2=NC=NC3=C2C=CN3)C(=O)CC(=O)OC
• Molecular Formula: C17H23N5O3
• DSSTOX Substance ID: DTXSID001106623
• Molecular Weight: 345.4 g/mol
• CAS RN: 1616761-01-3

Description

This compound, also known as Tofacitinib, is a drug discovered and developed by Pfizer. It is currently approved for the treatment of rheumatoid arthritis (RA) in the United States and is being studied for the treatment of psoriasis, inflammatory bowel disease, and other immunological diseases, as well as for the prevention of organ transplant rejection.

Synthesis Analysis

The synthesis of this compound and its intermediates have previously been described in U.S. Pat. No. 6,627,754, US7,301,023, US 6,965,027, and U.S. Pat. No. US7,084,277. The present invention provides an improved process for the preparation of this compound.

Molecular Structure Analysis

The molecular formula of this compound is C16H20N6O. For more detailed structural information, you may refer to its InChI code provided in the references.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include its melting point, boiling point, density, and molecular weight. For more detailed information, you may refer to the references.

Scientific Research Applications

Synthesis and Chemical Properties

The compound under investigation is involved in complex chemical syntheses, illustrating its utility in creating novel chemical structures. Research by Khashi et al. (2015) describes the synthesis of new tricyclic pyrrolo[3,2-e][1,2,4]triazolo[1,5-c]pyrimidines, highlighting the versatility of related pyrrolopyrimidine compounds in generating diverse chemical entities (Khashi, Davoodnia, & Prasada Rao Lingam, 2015). Similarly, the work by Gehringer et al. (2014) focuses on the crystal structure of a closely related compound, providing insights into its molecular conformation and the potential for hydrogen bonding, which could be crucial for its reactivity and interaction with biological targets (Gehringer, Pfaffenrot, Keck, Schollmeyer, & Laufer, 2014).

Metabolic and Degradation Studies

Flumatinib, a novel antineoplastic tyrosine kinase inhibitor, has been studied for its metabolism in chronic myelogenous leukemia patients, illustrating the compound's role in understanding drug metabolism and pharmacokinetics. This research identifies the main metabolic pathways of flumatinib in humans, which could provide a framework for studying similar compounds (Gong, Chen, Deng, & Zhong, 2010). Additionally, the identification of imatinib mesylate degradation products under stress conditions further emphasizes the importance of understanding the stability and degradation pathways of such compounds, which is essential for drug development and safety assessment (Szczepek, Kosmacińska, Bielejewska, Łuniewski, Skarżyński, & Rozmarynowska, 2007).

Neurotropic Activities

A study by Awaya et al. (1993) demonstrates the neurotropic potential of pyrimidine compounds, which could be related to the chemical structure of interest. These compounds have shown to promote neurite outgrowth in neuroblastoma cell lines and potentiate nerve growth factor-induced neurite sprouting, suggesting potential applications in neurodegenerative disease research and therapy (Awaya, Kobayashi, Horikomi, Tanaka, Kabir, Yokoyama, Ohno, Kato, Kitahara, & Tomino, 1993).

Mechanism of Action

This compound is a useful inhibitor of protein kinases, such as the enzyme JAK 3. As such, it is useful for therapy as an immunosuppressive agent for various conditions where immune suppression would be desirable.

Safety and Hazards

For safety and hazards information, it’s best to refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer.

Future Directions

This compound is currently being studied for the treatment of various diseases, including psoriasis, inflammatory bowel disease, and other immunological diseases, as well as for the prevention of organ transplant rejection. Its future directions will likely depend on the outcomes of these studies.